Cas no 128139-51-5 (2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid)

2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid structure
128139-51-5 structure
Product Name:2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid
CAS No:128139-51-5
MF:C12H21N3O8
MW:335.310443639755
CID:1071762
PubChem ID:9927688
Update Time:2025-04-20

2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid Chemical and Physical Properties

Names and Identifiers

    • 2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid
    • 2,2'-((2-((CARBOXYMETHYL)(2-((CARBOXYMETHYL)AMINO)ETHYL)AMINO)ETHYL)AZANEDIYL)DIACETIC ACID
    • 2-[2-[2-[bis(Carboxymethyl)amino]ethyl-(carboxymethyl)amino]ethylamino]acetic acid
    • SCHEMBL700291
    • ({2-[BIS(CARBOXYMETHYL)AMINO]ETHYL}({2-[(CARBOXYMETHYL)AMINO]ETHYL})AMINO)ACETIC ACID
    • AKOS025214114
    • 2,2/'-((2-((carboxyMethyl)(2-((carboxyMethyl)aMino)ethyl)aMino)ethyl)azanediyl)diacetic acid
    • MFCD23704689
    • 2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diaceticacid
    • 128139-51-5
    • MDL: MFCD23704689
    • Inchi: 1S/C12H21N3O8/c16-9(17)5-13-1-2-14(6-10(18)19)3-4-15(7-11(20)21)8-12(22)23/h13H,1-8H2,(H,16,17)(H,18,19)(H,20,21)(H,22,23)
    • InChI Key: SLIOGOFAZDOJQA-UHFFFAOYSA-N
    • SMILES: OC(CN(CCNCC(=O)O)CCN(CC(=O)O)CC(=O)O)=O

Computed Properties

  • Exact Mass: 335.13293
  • Monoisotopic Mass: 335.13286464g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 11
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 14
  • Complexity: 413
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -8.6
  • Topological Polar Surface Area: 168Ų

Experimental Properties

  • PSA: 167.71

2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM321376-1g
2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid
128139-51-5 95%
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SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
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2,2'-((2-((Carboxymethyl)(2-((carboxymethyl)amino)-ethyl)amino)ethyl)azanediyl)diacetic acid
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